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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: "Pyralene 3010" is a trade name for a type of askarel, which is a mixture of

polychlorinated biphenyls (PCBs) and chlorinated benzenes.[1][2][3] The production of PCBs

has been banned for decades due to their toxicity and environmental persistence.[2][4][5] This

document is intended for research and informational purposes only and should not be

construed as a promotion for the use of this substance. Handling of any legacy materials

containing Pyralene or other PCBs must be done with extreme caution and in strict

accordance with all applicable safety regulations and disposal requirements.[2][5]

This technical guide provides a comprehensive overview of the core physicochemical

properties of Pyralene 3010, a dielectric fluid formerly used in electrical transformers and

capacitors.[1][4] Given the discontinuation of its production, specific data for "Pyralene 3010" is

scarce. Therefore, this guide synthesizes data from historical technical documents for askarels

and the primary PCB component, Aroclor 1260, which are considered representative of

Pyralene 3010's characteristics.

Core Physicochemical Properties
Pyralene 3010 and similar askarels were valued for their excellent chemical stability, non-

flammability, and high dielectric strength, making them effective insulating and cooling fluids in

electrical equipment.[2][3] These fluids are typically oily liquids, ranging from colorless to light

yellow.[6]
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Quantitative Data Summary
The following tables summarize the key physicochemical properties of askarels, with specific

data for Aroclor 1260 where available. These values are representative of what can be

expected for Pyralene 3010.

Table 1: Physical Properties of Askarel (Pyralene 3010 Representative)

Property Typical Value Units Notes

Appearance
Clear to light yellow

oily liquid
- [6]

Density 1.37 - 1.62 g/cm³ at 25°C

Varies with

composition. Aroclor

1260 has a density of

1.62 g/cm³.[7]

Boiling Point 325 - 420 °C

Range for various

Aroclor mixtures.

Aroclor 1260 boils

between 385-420°C.

[7]

Pour Point Down to -26 °C

The Inerteen type of

askarel has a pour

point of -26°C.

Flash Point > 140 °C

Generally high,

contributing to its fire-

resistant properties.[8]

Water Solubility
Very low (0.0027 -

0.42)
mg/L

PCBs are

hydrophobic.[9]

Viscosity
Varies with

temperature
cSt

Askarels have higher

viscosity than mineral

oil.[10]

Table 2: Electrical Properties of Askarel (Pyralene 3010 Representative)
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Property Typical Value Units Notes

Dielectric Constant ~4.0 -
Nearly twice that of

mineral oil.[11]

Dielectric Strength ≥ 35 kV at 25°C (new)

Highly sensitive to

moisture content.[3]

[11]

Volume Resistivity High Ω·cm

Indicates low

concentration of

conductive

contaminants.[12]

Power Factor 0.05 - 0.2 (new, 20°C) %

Can increase

significantly in used

askarel.[11]

Experimental Protocols
The determination of the physicochemical properties of electrical insulating liquids like

Pyralene 3010 is governed by standardized experimental protocols, primarily those developed

by ASTM International. These methods ensure consistency and comparability of data.

1. Density Determination (ASTM D1298)

Principle: This method utilizes a hydrometer to determine the density of the liquid at a

reference temperature.

Apparatus: Hydrometer, hydrometer cylinder, thermometer.

Procedure: A sample of the insulating fluid is placed in a hydrometer cylinder. The

hydrometer is gently lowered into the sample and allowed to float freely. Once the

hydrometer has settled, the reading on the hydrometer scale at the principal surface of the

liquid is recorded. The temperature of the sample is also measured. The observed

hydrometer reading is corrected to the reference temperature using standard tables.

2. Viscosity Measurement (ASTM D445)
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Principle: This test method specifies a procedure for the determination of the kinematic

viscosity of liquid petroleum products by measuring the time for a volume of liquid to flow

under gravity through a calibrated glass capillary viscometer.

Apparatus: Calibrated glass capillary viscometer, constant temperature bath, stopwatch.

Procedure: The viscometer is charged with the sample and placed in a constant temperature

bath until it reaches the test temperature. The time taken for the liquid to flow between two

marked points on the viscometer is measured. The kinematic viscosity is then calculated by

multiplying the measured flow time by the calibration constant of the viscometer.

3. Flash Point Determination (ASTM D92)

Principle: The Cleveland open-cup method is used to determine the flash and fire points of

petroleum products. The flash point is the lowest temperature at which application of an

ignition source causes the vapors of a specimen to ignite under specified conditions of test.

Apparatus: Cleveland open-cup apparatus (cup, heating plate, test flame applicator),

thermometer.

Procedure: The sample is heated in the test cup at a specified rate. A small test flame is

passed across the cup at regular intervals. The flash point is the lowest temperature at which

the application of the test flame causes the vapor above the surface of the liquid to ignite.

4. Dielectric Breakdown Voltage (ASTM D877 & ASTM D1816)

Principle: These methods measure the voltage at which the insulating fluid breaks down

electrically. This is an indicator of the presence of contaminants, particularly moisture.

Apparatus: Test cell with electrodes, high-voltage transformer, voltage control.

Procedure (ASTM D877): The test cell is filled with the oil sample. A voltage is applied to the

electrodes and increased at a uniform rate until breakdown occurs, which is indicated by a

spark between the electrodes. The voltage at which this occurs is recorded.

Procedure (ASTM D1816): This method uses VDE (Verband der Elektrotechnik) electrodes

and may involve stirring the liquid. It is considered more sensitive to the presence of
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moisture than ASTM D877.[13]

5. Dielectric Constant and Power Factor (ASTM D924)

Principle: This method measures the dielectric constant and the dissipation (power) factor of

electrical insulating liquids. The power factor is a measure of the dielectric losses in the

liquid.

Apparatus: Test cell, capacitance bridge, power source, and detector.

Procedure: The test cell is filled with the insulating liquid. The capacitance and dissipation

factor of the test cell are measured with the sample and then with air as the dielectric. The

dielectric constant is calculated from the ratio of the capacitance with the sample to the

capacitance with air.

Visualizations
The following diagrams illustrate key conceptual frameworks related to the analysis of

Pyralene 3010.
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Figure 1: General experimental workflow for physicochemical analysis of Pyralene 3010.
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Figure 2: Logical relationship of Pyralene 3010 components and context.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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